N-[4-(aminosulfonyl)benzyl]-2-(2,5-dimethylphenyl)-4-quinolinecarboxamide

• IUPAC Name: 2-(2,5-dimethylphenyl)-N-[(4-sulfamoylphenyl)methyl]quinoline-4-carboxamide
• InChI: InChI=1S/C25H23N3O3S/c1-16-7-8-17(2)21(13-16)24-14-22(20-5-3-4-6-23(20)28-24)25(29)27-15-18-9-11-19(12-10-18)32(26,30)31/h3-14H,15H2,1-2H3,(H,27,29)(H2,26,30,31)
• InChI Key: GWCIXOYFCMNMMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NC3=CC=CC=C3C(=C2)C(=O)NCC4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C25H23N3O3S
• Molecular Weight: 445.5 g/mol

Description

N-[4-(aminosulfonyl)benzyl]-2-(2,5-dimethylphenyl)-4-quinolinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound is also known as "Compound X" and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of N-[4-(aminosulfonyl)benzyl]-2-(2,5-dimethylphenyl)-4-quinolinecarboxamide is not fully understood. However, studies have shown that the compound acts by inhibiting the activity of specific enzymes, which are involved in various physiological processes.
Biochemical and physiological effects:
N-[4-(aminosulfonyl)benzyl]-2-(2,5-dimethylphenyl)-4-quinolinecarboxamide has been shown to exhibit various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of various enzymes. It has also been studied for its potential use in the treatment of various viral and bacterial infections.

Advantages and Limitations for Lab Experiments

N-[4-(aminosulfonyl)benzyl]-2-(2,5-dimethylphenyl)-4-quinolinecarboxamide has several advantages and limitations for lab experiments. One of the advantages is that the compound exhibits potent biological activity, making it an ideal candidate for various experimental studies. However, the compound is also highly reactive and can be difficult to handle, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[4-(aminosulfonyl)benzyl]-2-(2,5-dimethylphenyl)-4-quinolinecarboxamide. One potential direction is to further investigate the compound's mechanism of action and its potential use as an inhibitor of various enzymes. Another direction is to explore the compound's potential use in the treatment of various viral and bacterial infections. Additionally, the compound's potential use in the development of new anticancer drugs could also be explored.
In conclusion, N-[4-(aminosulfonyl)benzyl]-2-(2,5-dimethylphenyl)-4-quinolinecarboxamide is a chemical compound that has significant potential in various scientific research fields. The compound's synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Scientific Research Applications

N-[4-(aminosulfonyl)benzyl]-2-(2,5-dimethylphenyl)-4-quinolinecarboxamide has been extensively studied for its potential applications in various scientific research fields. The compound has been shown to exhibit anticancer, antiviral, and antibacterial properties. It has also been studied for its potential use as an inhibitor of various enzymes, including carbonic anhydrase and matrix metalloproteinase.